(cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine

• IUPAC Name: 4-[[cyclopropylmethyl(propyl)amino]methyl]-N,N-diethylaniline
• InChI: InChI=1S/C18H30N2/c1-4-13-19(14-16-7-8-16)15-17-9-11-18(12-10-17)20(5-2)6-3/h9-12,16H,4-8,13-15H2,1-3H3
• InChI Key: WEVDWQPCAHFKGF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1CC1)CC2=CC=C(C=C2)N(CC)CC
• Molecular Formula: C18H30N2
• Molecular Weight: 274.4 g/mol

Description

(Cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine, also known as CPMEB, is a chemical compound that has been extensively studied in the field of medicinal chemistry. CPMEB is a selective serotonin reuptake inhibitor (SSRI) that has shown potential in the treatment of various mental health disorders, including depression and anxiety.

Mechanism of Action

The mechanism of action of (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine is not fully understood, but it is believed to work by inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, and SSRI medications like (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine are thought to increase serotonin levels in the brain, leading to improved mood and reduced symptoms of depression and anxiety.
Biochemical and Physiological Effects
(cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine has been shown to have a number of biochemical and physiological effects in animal models. One study found that (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine increased the levels of serotonin in the brain, while another study found that it decreased the levels of the stress hormone cortisol. (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in promoting the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

(cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine has several advantages for use in lab experiments. It is a highly specific SSRI, meaning that it targets serotonin receptors with a high degree of selectivity. This makes it a useful tool for studying the role of serotonin in the brain. However, (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine also has some limitations. It has a relatively short half-life, meaning that it needs to be administered frequently to maintain therapeutic levels in the body. Additionally, it has a low bioavailability, meaning that only a small amount of the drug actually reaches the brain.

Future Directions

There are several potential future directions for research on (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine. One area of interest is the development of more potent and selective SSRI medications. Another area of research is the investigation of (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine's potential therapeutic applications in the treatment of other mental health disorders, such as bipolar disorder and schizophrenia. Additionally, researchers may explore the use of (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine in combination with other medications to improve its efficacy and reduce side effects.
Conclusion
In conclusion, (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine is a selective serotonin reuptake inhibitor that has shown potential in the treatment of mental health disorders. Its synthesis method is complex, but it has been extensively studied in the scientific community. (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine's mechanism of action involves the inhibition of serotonin reuptake in the brain, leading to improved mood and reduced symptoms of depression and anxiety. While it has several advantages for use in lab experiments, it also has some limitations that need to be addressed. Future research on (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine may lead to the development of more effective and targeted treatments for mental health disorders.

Synthesis Methods

The synthesis of (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine involves a series of chemical reactions that require specialized equipment and expertise. The first step involves the reaction of cyclopropylmethyl chloride with 4-(diethylamino)benzylamine to form the intermediate compound, (cyclopropylmethyl)[4-(diethylamino)benzyl]amine. This intermediate is then reacted with propylamine to form (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine. The synthesis of (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine is a complex process that requires careful attention to detail to ensure the purity and potency of the final product.

Scientific Research Applications

(cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in the treatment of mental health disorders. One study found that (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine was effective in reducing symptoms of depression in animal models, suggesting that it may be a promising treatment option for humans. Another study found that (cyclopropylmethyl)[4-(diethylamino)benzyl]propylamine had anxiolytic effects, reducing anxiety-related behaviors in animal models.